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Compound of Interest

Compound Name: trisodium orthoborate

Cat. No.: B1143754

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of trisodium
orthoborate (NasBOs) in water and organic solvents. Due to the unique chemical behavior of
this compound in aqueous solutions, this guide also includes relevant data on its hydrolysis
product, sodium metaborate.

Executive Summary

Trisodium orthoborate is a sodium salt of orthoboric acid.[1][2][3] A critical aspect of its
chemistry is its reaction with water. When dissolved in water, the orthoborate anion undergoes
partial hydrolysis, yielding sodium metaborate (NaBO2z) and sodium hydroxide.[1][2][3][4] This
transformation is fundamental to understanding its behavior in aqueous media and complicates
direct measurement of its solubility. Quantitative solubility data for trisodium orthoborate is
not readily available in scientific literature. Therefore, to provide a functional understanding, this
guide presents solubility data for the more stable hydrolysis product, sodium metaborate.
Information on the solubility of related borate compounds in various organic solvents is also
included to provide a broader context.

Aqueous Solubility and the Impact of Hydrolysis

The dissolution of trisodium orthoborate in water is not a simple physical process but
involves a chemical reaction. The orthoborate anion ([BOs]3~) reacts with water to form the
metaborate anion ([BOz]~) and hydroxide ions (OH™), as depicted in the following equilibrium:
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[BOs*~ + H20 = [BO2]~ + 20H-[1][3]

This hydrolysis reaction signifies the thermodynamic instability of the orthoborate anion in
agueous environments and its propensity to convert to the more stable metaborate form.[4]
Consequently, the solubility of trisodium orthoborate is intrinsically linked to the solubility of
sodium metaborate under the resulting alkaline conditions.
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(NasBOs3)
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Figure 1: Hydrolysis pathway of trisodium orthoborate in water.

Solubility of Sodium Metaborate in Water

Given that sodium metaborate is the primary boron-containing species in an aqueous solution
of trisodium orthoborate, its solubility provides a practical limit for the amount of boron that
can be dissolved from the parent compound. The solubility of sodium metaborate is well-
documented and increases with temperature.

Solubility of Sodium Metaborate ( g/100
Temperature (°C)

mL)
0 16.4
25 28.2
100 125.2

Data sourced from Wikipedia.[5]

Solubility in Organic Solvents
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Direct quantitative solubility data for trisodium orthoborate in organic solvents is scarce in the
available literature. However, data for related boron compounds, such as boric acid and borax
(sodium tetraborate), can offer some insight into the expected behavior of borate salts in non-
agueous media. It is important to note that the following data is for related compounds and
should be used as a general guide only.

Boric Acid Solubility (g/L Borax (Sodium

Solvent -
at 25°C) Tetraborate) Solubility

Methanol 173.9 Moderately Soluble

Ethanol 94.4 Insoluble

Acetone 6 Slightly Soluble

Glycerol 175,000 (17.5% wiw) Soluble

Ethylene Glycol 185,000 (18.5% wi/w) Soluble

Data for Boric Acid sourced
from PubChem.[6] Qualitative
data for Borax sourced from

various sources.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of an
inorganic salt like trisodium orthoborate. This method can be adapted to various solvents and
temperatures.

Materials and Equipment

Trisodium Orthoborate

Solvent of interest (e.g., deionized water, ethanol)

Thermostatically controlled water bath or oil bath

Magnetic stirrer and stir bars
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e Analytical balance

¢ Volumetric flasks and pipettes

« Filtration apparatus (e.g., syringe filters)
e Drying oven

 Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES) or other suitable
analytical instrument for boron quantification.

Procedure

o Preparation of Saturated Solution:

o Add an excess amount of trisodium orthoborate to a known volume of the solvent in a
sealed container.

o Place the container in the thermostatic bath set to the desired temperature.

o Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure equilibrium
is reached between the dissolved and undissolved solute.

o Sample Collection and Filtration:
o Once equilibrium is established, cease stirring and allow the undissolved solid to settle.

o Carefully draw a known volume of the supernatant liquid using a pre-heated/cooled pipette
to maintain the experimental temperature.

o Immediately filter the collected sample through a syringe filter to remove any suspended
solid particles.

o Gravimetric Analysis (for non-volatile solvents):
o Accurately weigh an empty, dry evaporating dish.

o Transfer a known volume of the clear filtrate to the evaporating dish.
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o Heat the dish in a drying oven at an appropriate temperature to evaporate the solvent
completely.

o Once dry, cool the dish in a desiccator and weigh it again.

o The difference in mass corresponds to the mass of the dissolved salt.

e Instrumental Analysis:

o

For more accurate measurements, especially considering the hydrolysis in water, quantify
the concentration of boron in the filtrate using a technique like ICP-AES.

o

Prepare a series of calibration standards of known boron concentrations.

[¢]

Dilute the filtered sample to a concentration that falls within the calibration range.

[¢]

Analyze the samples and determine the boron concentration.

» Calculation of Solubility:

o From the mass of the dissolved solid and the volume of the solvent, or from the
instrumental analysis, calculate the solubility in desired units (e.g., g/100 mL, mol/L).
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Figure 2: Experimental workflow for solubility determination.
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Conclusion

While direct quantitative solubility data for trisodium orthoborate remains elusive due to its
hydrolysis in aqueous solutions, a thorough understanding of its chemical behavior allows for
practical estimations of its solubility. The solubility of its primary hydrolysis product, sodium
metaborate, serves as a key indicator in aqueous systems. For organic solvents, the solubility
of related borate compounds provides a qualitative guide. The provided experimental protocol
offers a robust framework for researchers seeking to determine the solubility of trisodium
orthoborate under specific conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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